Cas no 2034230-10-7 (N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)propane-1-sulfonamide)

• Product Name: N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)propane-1-sulfonamide
• CAS No: 2034230-10-7
• MF: C₁₂H₂₁N₃O₃S
• MW: 287.378441572189
• CID: 5872444
• PubChem ID: 119099789
• Update Time: 2025-06-09

N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)propane-1-sulfonamide
• N-[1-(oxan-2-ylmethyl)pyrazol-4-yl]propane-1-sulfonamide
• 2034230-10-7
• N-{1-[(oxan-2-yl)methyl]-1H-pyrazol-4-yl}propane-1-sulfonamide
• F6448-0412
• AKOS026688431

• Inchi： 1S/C12H21N3O3S/c1-2-7-19(16,17)14-11-8-13-15(9-11)10-12-5-3-4-6-18-12/h8-9,12,14H,2-7,10H2,1H3
• InChI Key： CSMBVHAFUXQOEA-UHFFFAOYSA-N
• SMILES： S(CCC)(NC1C=NN(C=1)CC1CCCCO1)(=O)=O

Computed Properties

• Exact Mass: 287.13036271g/mol
• Monoisotopic Mass: 287.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.6Ų

Additional information on N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)propane-1-sulfonamide

N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)propane-1-sulfonamide: An Emerging Compound in Medicinal Chemistry

N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)propane-1-sulfonamide (CAS No. 2034230-10-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.

The molecular structure of N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)propane-1-sulfonamide is characterized by a pyrazole ring linked to a sulfonamide moiety through a propyl chain. The presence of the tetrahydro-2H-pyran substituent adds complexity and potentially enhances the compound's pharmacological profile. The tetrahydro-2H-pyran ring is known for its ability to improve the solubility and stability of organic molecules, making it an attractive scaffold in drug design.

Recent studies have highlighted the potential of N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)propane-1-sulfonamide in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)propane-1-sulfonamide has demonstrated antimicrobial activity against a range of bacterial strains. In particular, it has shown efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), which is a significant concern in clinical settings due to its resistance to conventional antibiotics. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis, making it a valuable addition to the arsenal of antimicrobial agents.

In the realm of cancer research, N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)propane-1-sulfonamide has shown promise as an antitumor agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells and inhibit tumor growth in xenograft models. The compound's mechanism of action involves modulation of signaling pathways that are critical for cancer cell survival and proliferation, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic properties of N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)propane-1-sulfonamide have also been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential attributes for a potential drug candidate. The compound's stability in physiological conditions and its ability to cross biological barriers make it suitable for further development as a therapeutic agent.

To further explore the therapeutic potential of N-(1-((tetrahydro-2H-pyran-2-y)methyl)-1H-pyrazol-4-y)propane-1-sulfonamide, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and optimal dosing regimens for various indications. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects reported at therapeutic doses.

In conclusion, N-(1-((tetrahydro-2H-pyran-2-y)methyl)-1H-pyrazol-4-y)propane-1-sulfonamide (CAS No. 2034230-10-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.